![molecular formula C21H27N9O3 B1244318 1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-N'-[(E)-(2-ethoxyphenyl)methylidene]-1H-1,2,3-triazole-4-carbohydrazide](/img/structure/B1244318.png)
1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-N'-[(E)-(2-ethoxyphenyl)methylidene]-1H-1,2,3-triazole-4-carbohydrazide
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Overview
Description
1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(1-azepanylmethyl)-N-[(2-ethoxyphenyl)methylideneamino]-4-triazolecarboxamide is an aromatic ether.
Scientific Research Applications
Antimicrobial Activities
- Azole derivatives, including triazole compounds, have been studied for their antimicrobial activities. Compounds with structures similar to the one demonstrated activity against various microorganisms (Başoğlu et al., 2013).
Tuberculostatic Activity
- Triazole derivatives have also been evaluated for their tuberculostatic activity. This research showed that certain derivatives have minimum inhibiting concentrations in the range of 25 - 100 mg/ml (Foks et al., 2004).
Antileishmanial Activity
- Studies on 4-amino-1,2,4-triazole derivatives have included investigations into their antileishmanial activities, indicating significant potential in this area (Süleymanoğlu et al., 2017).
Synthetic Applications and Derivative Synthesis
- Research has focused on synthesizing various derivatives of 1,2,3-triazole and 1,2,5-oxadiazole compounds, demonstrating their versatility as building blocks in organic synthesis (Bonacorso et al., 2017).
Enhancement of Soluble Guanylate Cyclase Activation
- Some 1,2,3-triazolyl-1,2,5-oxadiazole derivatives have been studied for their potential to enhance the activation of soluble guanylate cyclase, which is significant for various physiological processes (Severina et al., 2014).
Synthesis of Energetic Materials
- The combination of 1,2,5- and 1,2,4-oxadiazole rings in compounds has been explored for creating insensitive energetic materials, indicating their potential in material science (Yu et al., 2017).
Properties
Molecular Formula |
C21H27N9O3 |
---|---|
Molecular Weight |
453.5 g/mol |
IUPAC Name |
1-(4-amino-1,2,5-oxadiazol-3-yl)-5-(azepan-1-ylmethyl)-N-[(E)-(2-ethoxyphenyl)methylideneamino]triazole-4-carboxamide |
InChI |
InChI=1S/C21H27N9O3/c1-2-32-17-10-6-5-9-15(17)13-23-25-21(31)18-16(14-29-11-7-3-4-8-12-29)30(28-24-18)20-19(22)26-33-27-20/h5-6,9-10,13H,2-4,7-8,11-12,14H2,1H3,(H2,22,26)(H,25,31)/b23-13+ |
InChI Key |
DOVIZHGISHYASN-YDZHTSKRSA-N |
Isomeric SMILES |
CCOC1=CC=CC=C1/C=N/NC(=O)C2=C(N(N=N2)C3=NON=C3N)CN4CCCCCC4 |
SMILES |
CCOC1=CC=CC=C1C=NNC(=O)C2=C(N(N=N2)C3=NON=C3N)CN4CCCCCC4 |
Canonical SMILES |
CCOC1=CC=CC=C1C=NNC(=O)C2=C(N(N=N2)C3=NON=C3N)CN4CCCCCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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